Cas no 2228182-22-5 (1-methyl-5-1-(piperidin-4-yl)ethyl-1H-indole)

• Product Name: 1-methyl-5-1-(piperidin-4-yl)ethyl-1H-indole
• CAS No: 2228182-22-5
• MF: C₁₆H₂₂N₂
• MW: 242.359283924103
• CID: 5929695
• PubChem ID: 165881132
• Update Time: 2025-06-11

1-methyl-5-1-(piperidin-4-yl)ethyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-1-(piperidin-4-yl)ethyl-1H-indole
• 1-methyl-5-[1-(piperidin-4-yl)ethyl]-1H-indole
• EN300-1793678
• 2228182-22-5

• Inchi： 1S/C16H22N2/c1-12(13-5-8-17-9-6-13)14-3-4-16-15(11-14)7-10-18(16)2/h3-4,7,10-13,17H,5-6,8-9H2,1-2H3
• InChI Key： XAZRSZMCQUWLIL-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)C1C=CC2=C(C=CN2C)C=1

Computed Properties

• Exact Mass: 242.178298710g/mol
• Monoisotopic Mass: 242.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17Ų

Additional information on 1-methyl-5-1-(piperidin-4-yl)ethyl-1H-indole

Introduction to 1-methyl-5-1-(piperidin-4-yl)ethyl-1H-indole (CAS No. 2228182-22-5)

1-methyl-5-1-(piperidin-4-yl)ethyl-1H-indole, identified by the chemical registration number CAS No. 2228182-22-5, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and the development of novel therapeutic agents. The compound’s molecular structure incorporates a methyl group, a piperidine moiety, and an indole core, which collectively contribute to its unique chemical properties and biological activities.

The indole scaffold, a prominent feature in many bioactive molecules, is well-documented for its role in modulating various biological pathways. In particular, indole derivatives have been extensively studied for their pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 1-methyl group further enhances the compound’s pharmacokinetic profile, potentially improving its solubility and metabolic stability. Additionally, the piperidine ring introduces a basic nitrogen atom, which can interact with acidic pharmacophores, thereby influencing the compound’s binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 1-methyl-5-1-(piperidin-4-yl)ethyl-1H-indole with various protein targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in cancer progression, such as kinases and proteases. Furthermore, the structural flexibility of the molecule allows for modifications that could enhance its therapeutic efficacy while minimizing off-target effects.

In the context of drug development, the synthesis of 1-methyl-5-1-(piperidin-4-yl)ethyl-1H-indole has been optimized using modern synthetic methodologies. Techniques such as multi-step organic synthesis, coupled with catalytic processes, have been employed to achieve high yields and purity. The introduction of chiral centers through asymmetric synthesis has also been explored to develop enantiomerically pure forms of the compound, which are often required for improved pharmacological profiles.

The biological activity of 1-methyl-5-1-(piperidin-4-yl)ethyl-1H-indole has been evaluated in various preclinical models. Preliminary studies indicate that the compound demonstrates promising effects in modulating neural pathways, making it a candidate for investigating potential treatments in neurological disorders. Additionally, its interaction with immune system components suggests a possible role in immunomodulatory therapies. These findings underscore the compound’s versatility and its potential as a lead molecule for further drug development.

As research in medicinal chemistry continues to evolve, the exploration of novel heterocyclic compounds like 1-methyl-5-1-(piperidin-4-yl)ethyl-1H-indole remains a cornerstone of innovation. The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) has accelerated the discovery process, allowing for rapid identification of bioactive molecules. The compound’s unique structural features make it an attractive candidate for these approaches, offering a scaffold for designing next-generation therapeutics.

The safety and efficacy of 1-methyl-5-1-(piperidin-4-yl)ethyl-1H-indole are critical considerations in its development as a pharmaceutical agent. Extensive toxicological studies are conducted to assess its potential side effects and determine safe dosage ranges. These studies include acute toxicity tests, chronic exposure assessments, and genetic toxicity evaluations. By adhering to stringent regulatory guidelines set forth by agencies such as the FDA and EMA, researchers ensure that the compound meets safety standards before progressing to clinical trials.

The future prospects of 1-methyl-5-1-(piperidin-4-yl)ethyl-1H-indole are promising, with ongoing research aimed at elucidating its mechanisms of action and expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential in driving forward this research agenda. By leveraging interdisciplinary approaches and innovative technologies, scientists can unlock the full potential of this compound and contribute to advancements in global healthcare.